Cas no 1342687-11-9 (3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine)

• Product Name: 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine
• CAS No: 1342687-11-9
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5159192
• PubChem ID: 64468635
• Update Time: 2025-06-14

3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine
• n-Isobutyl-3,3-dimethylcyclohexan-1-amine
• Cyclohexanamine, 3,3-dimethyl-N-(2-methylpropyl)-

• Inchi： 1S/C12H25N/c1-10(2)9-13-11-6-5-7-12(3,4)8-11/h10-11,13H,5-9H2,1-4H3
• InChI Key： CZOGSGIYCKLJDP-UHFFFAOYSA-N
• SMILES： N(CC(C)C)C1CCCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Additional information on 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine

Exploring the Properties and Applications of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9)

3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This cyclohexylamine derivative is characterized by its unique structural features, including a dimethyl-substituted cyclohexane ring and an N-(2-methylpropyl) moiety, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, catalysis, and advanced material synthesis.

The molecular structure of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) offers a balance of steric hindrance and lipophilicity, making it a valuable intermediate in organic synthesis. Its cyclohexylamine backbone is particularly noteworthy, as it is a common motif in bioactive molecules. Recent studies have explored its role in the development of novel pharmaceutical agents, where its ability to modulate molecular interactions can enhance drug efficacy and selectivity. Additionally, its branched alkyl chain (2-methylpropyl group) may influence solubility and bioavailability, key factors in formulation science.

In the context of green chemistry and sustainability, 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) has been investigated for its potential in catalytic processes. The compound's stability under various reaction conditions makes it a candidate for use in heterogeneous catalysis, where it could contribute to more efficient and environmentally friendly synthetic routes. This aligns with the growing demand for sustainable chemical production, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in material science. The sterically hindered amine structure of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) may be leveraged in the design of advanced polymers or coating materials. Its ability to act as a building block for functional materials is particularly relevant in industries such as electronics and automotive, where high-performance materials are in constant demand.

From a synthetic chemistry perspective, the preparation of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) often involves reductive amination or nucleophilic substitution reactions. These methods are well-documented in the literature, but recent advancements in flow chemistry and microwave-assisted synthesis have opened new avenues for its production. These techniques not only improve yield and purity but also reduce reaction times, addressing the industry's need for cost-effective and scalable synthesis.

The analytical characterization of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its applications in high-value industries. Quality control is a recurring theme in user searches, reflecting the importance of reliable analytical data in chemical research and development.

Looking ahead, the versatility of 3,3-dimethyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 1342687-11-9) suggests it will continue to be a focal point in interdisciplinary research. Whether in the development of new therapeutic compounds, the optimization of industrial processes, or the creation of innovative materials, this compound exemplifies the intersection of chemistry and technology. As the scientific community strives for solutions to global challenges, compounds like this will play a pivotal role in shaping the future of chemical innovation.